Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate
Overview
Description
Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate, also known as CCT, is a chemical compound with potential therapeutic properties. It belongs to the class of heterocyclic compounds and has been the subject of extensive research due to its unique chemical structure and potential applications in various fields.
Mechanism of Action
The exact mechanism of action of Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate is not fully understood, but it is believed to act on various molecular targets in the body. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects
Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate has been shown to have various biochemical and physiological effects in the body. It has been shown to have anticonvulsant effects in animal models, which may be due to its ability to modulate the activity of ion channels in the brain. Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate has been shown to have antitumor effects by inducing apoptosis and inhibiting cell proliferation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate in lab experiments is its unique chemical structure, which makes it a promising candidate for further research in various fields. Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate is also relatively easy to synthesize and purify, which makes it a convenient compound to work with in the lab. However, one of the limitations of using Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for research on Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate. One potential area of research is the development of new derivatives of Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate with improved therapeutic properties. Another area of research is the investigation of Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate as a potential fluorescent probe for detecting metal ions in biological systems. Additionally, further studies are needed to fully understand the mechanism of action of Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate and its potential applications in various fields.
Conclusion
In conclusion, Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate is a promising compound with potential therapeutic properties. Its unique chemical structure and potential applications in various fields make it an attractive candidate for further research. The synthesis method of Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate is relatively simple, and it has been shown to have various biochemical and physiological effects in the body. However, further studies are needed to fully understand the mechanism of action of Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate and its potential applications in various fields.
Scientific Research Applications
Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate has been the subject of extensive research due to its potential therapeutic properties. It has been studied for its anticonvulsant, antitumor, and anti-inflammatory activities. In addition, Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate has been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems. The unique chemical structure of Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate makes it a promising candidate for further research in various fields.
properties
IUPAC Name |
ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClF3O2S/c1-2-20-13(19)11-7-10(12(21-11)14(16,17)18)8-3-5-9(15)6-4-8/h3-7H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQYIUYQVVLOGES-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(S1)C(F)(F)F)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClF3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70699162 | |
Record name | Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70699162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
208108-54-7 | |
Record name | Ethyl 4-(4-chlorophenyl)-5-(trifluoromethyl)thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70699162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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